Cas no 69808-71-5 (N-methyl-1H-Indole-2-carboxamide)

• Product Name: N-methyl-1H-Indole-2-carboxamide
• CAS No: 69808-71-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD03015880
• CID: 1116233
• PubChem ID: 12461785
• Update Time: 2025-05-20

N-methyl-1H-Indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-1H-Indole-2-carboxamide
• 1H-indole-2-carboxylic acid methylamide
• Indole-2-carboxylic acid methylamide
• AKOS009020875
• MFCD03015880
• FT-0769576
• DTXSID80875879
• CS-0263161
• Z100643366
• N-methyl-1H-indole-2-carboxamid
• CHEBI:218563
• 69808-71-5
• 1H-Indole-2-carboxamide, N-methyl-
• SCHEMBL1254745
• N-Methyl-1H-indol-2-carboxamide
• GRIOMWQLXUWOJG-UHFFFAOYSA-N
• EN300-85408
• NS-00003
• ALBB-036926
• DA-41659

• MDL： MFCD03015880
• Inchi： 1S/C10H10N2O/c1-11-10(13)9-6-7-4-2-3-5-8(7)12-9/h2-6,12H,1H3,(H,11,13)
• InChI Key： GRIOMWQLXUWOJG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)NC

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-methyl-1H-Indole-2-carboxamide

Professional Introduction to N-methyl-1H-Indole-2-carboxamide (CAS No. 69808-71-5)

N-methyl-1H-indole-2-carboxamide, a compound with the chemical identifier CAS No. 69808-71-5, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural framework of N-methyl-1H-indole-2-carboxamide consists of an indole core substituted with a carboxamide group at the 2-position and a methyl group at the 3-position, making it a versatile scaffold for further chemical modifications and biological investigations.

The indole moiety is well-known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its aromatic system provides a stable platform for interactions with biological targets, while the amide functionality introduces additional reactivity and potential for hydrogen bonding interactions. These features make N-methyl-1H-indole-2-carboxamide a valuable building block in the synthesis of novel molecules targeting various diseases, particularly those involving protein-protein interactions or enzyme inhibition.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. The< strong>N-methyl-1H-indole-2-carboxamide structure has been explored in several preclinical studies for its potential applications in oncology, neurology, and inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of certain enzymes and receptors involved in cancer progression. The ability to fine-tune the pharmacophoric properties of these molecules through structural modifications has led to the development of several promising lead compounds that are currently undergoing further investigation.

The carboxamide group in N-methyl-1H-indole-2-carboxamide plays a crucial role in determining its biological activity. This functional group can participate in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions. Such interactions are essential for achieving high affinity and selectivity in drug design. Moreover, the amide bond can undergo chemical transformations such as hydrolysis or amidation, which can be exploited to develop prodrugs or to enhance metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of new derivatives of N-methyl-1H-indole-2-carboxamide. These computational tools allow researchers to predict the binding modes of these molecules to their target proteins and to identify optimal positions for structural modifications. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and develop more effective therapeutic agents.

The synthesis of N-methyl-1H-indole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted indoles and carboxylic acid derivatives, followed by methylation at the desired position. Advances in synthetic methodologies have enabled the production of this compound on a scalable basis, making it accessible for further biological testing.

In addition to its applications in drug discovery, N-methyl-1H-indole-2-carboxamide has been investigated for its potential role in materials science and biotechnology. Its unique structural features make it a suitable candidate for designing functional materials with specific properties, such as luminescent materials or catalysts. Furthermore, its ability to interact with biological systems suggests possible applications in biosensing and bioimaging technologies.

The< strong>biological activity of N-methyl-1H-indole-2-carboxamide has been extensively studied in various model systems. Preclinical data indicate that this compound exhibits moderate activity against certain cancer cell lines, possibly by interfering with key signaling pathways involved in tumor growth and survival. Additionally, it has shown promise in models of neurodegenerative diseases, where it may act as an antioxidant or by modulating neuronal signaling pathways.

One of the most intriguing aspects of N-methyl-1H-indole-2-carboxamide is its potential for developing combination therapies. By pairing this compound with other drugs that target different pathways, researchers may be able to achieve synergistic effects that enhance therapeutic outcomes. This approach is particularly relevant in treating complex diseases such as cancer, where multiple mechanisms are often involved.

The< strong>pharmacokinetic properties of N-methyl-1H-indole-2-carboxamide are also under investigation to ensure its suitability for clinical applications. Studies have focused on optimizing absorption, distribution, metabolism, and excretion (ADME) profiles through structural modifications. For instance, incorporating hydrophilic or lipophilic groups into the molecule can influence its solubility and bioavailability.

In conclusion, N-methyl-1H-indole-2-carboxamide (CAS No. 69808-71-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. With ongoing research efforts focused on optimizing its biological activity and pharmacokinetic properties, this compound is poised to play an important role in future medical treatments.